2-chloro-6-fluoro-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C16H22ClFN2O2/c1-22-10-9-20-7-5-12(6-8-20)11-19-16(21)15-13(17)3-2-4-14(15)18/h2-4,12H,5-11H2,1H3,(H,19,21)
• InChI Key: WVLHDEGIPPQJGD-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CCC(CC1)CNC(=O)C2=C(C=CC=C2Cl)F
• Molecular Formula: C16H22ClFN2O2
• Molecular Weight: 328.81 g/mol

Description

2-chloro-6-fluoro-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide is a chemical compound that belongs to the benzamide class of drugs. It has been extensively researched for its potential use in the treatment of various diseases such as cancer, inflammation, and autoimmune disorders.

Scientific Research Applications

Pharmacological Properties and Clinical Use

Metoclopramide , a compound with structural features including chloro and methoxy groups, demonstrates significant pharmacological properties and has been used clinically for gastrointestinal disorders. It aids in diagnostic radiology by improving the conditions for diagnosing lesions and facilitates gastrointestinal motility through the enhancement of acetylcholine release in the myenteric plexus. However, its side effects and the need for careful management of its application are notable (Pinder et al., 2012).

Chemical Synthesis and Substitution Reactions

Research on nucleophilic aromatic substitution demonstrates the potential for chemical synthesis involving fluoro and nitro groups. Such reactions are foundational for creating a variety of compounds with potential application in scientific research and pharmaceutical development (Pietra & Vitali, 1972).